![molecular formula C15H19Cl2N3O B5606673 2-(1-azepanyl)-N'-(2,3-dichlorobenzylidene)acetohydrazide](/img/structure/B5606673.png)
2-(1-azepanyl)-N'-(2,3-dichlorobenzylidene)acetohydrazide
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Overview
Description
The study of acetohydrazide derivatives, including those with benzylidene substitutions, is significant due to their diverse chemical and biological properties. These compounds are often analyzed for their molecular structures, synthesis methods, and potential applications in various fields.
Synthesis Analysis
The synthesis of benzohydrazone derivatives, such as 2-cyano-N'-(2-chlorobenzylidene)acetohydrazide, involves characterizations by elemental analysis, NMR, and X-ray crystallography, revealing specific crystalline structures and configurations (Xin Zhou & Jing‐jun Ma, 2012).
Molecular Structure Analysis
The molecular structure of these compounds often exhibits trans configurations with respect to the C=N double bonds. Crystal structures are stabilized by hydrogen bonds and weak π···π interactions, indicating the importance of molecular geometry in their stability and reactivity (Xin Zhou & Jing‐jun Ma, 2012).
properties
IUPAC Name |
2-(azepan-1-yl)-N-[(E)-(2,3-dichlorophenyl)methylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19Cl2N3O/c16-13-7-5-6-12(15(13)17)10-18-19-14(21)11-20-8-3-1-2-4-9-20/h5-7,10H,1-4,8-9,11H2,(H,19,21)/b18-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNYFHVWTVOCZHD-VCHYOVAHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CC(=O)NN=CC2=C(C(=CC=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCCN(CC1)CC(=O)N/N=C/C2=C(C(=CC=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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